Cas no 146267-33-6 (Butanoic acid,2-[(2-methyl-1-oxo-2-propen-1-yl)amino]-)

• Product Name: Butanoic acid,2-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
• CAS No: 146267-33-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 105492
• PubChem ID: 45122308
• Update Time: 2025-04-18

Butanoic acid,2-[(2-methyl-1-oxo-2-propen-1-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-[(2-methyl-1-oxo-2-propen-1-yl)amino]-
• Butanoic acid, 2-[(2-methyl-1-oxo-2-propenyl)amino]- (9CI)
• 146267-33-6
• 2-(Methacryloylamino)butanoic acid
• SCHEMBL4442415

• Inchi： 1S/C8H13NO3/c1-4-6(8(11)12)9-7(10)5(2)3/h6H,2,4H2,1,3H3,(H,9,10)(H,11,12)
• InChI Key： IASBBOCTSLEIKX-UHFFFAOYSA-N
• SMILES： OC(C(CC)NC(C(=C)C)=O)=O

Computed Properties

• Exact Mass: 171.08959
• Monoisotopic Mass: 171.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 1

Experimental Properties

• PSA: 66.4